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  4. Ethyl 2-[[5-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Ethyl 2-[[5-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate Ethyl 2-[[5-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 308298-13-7
VCID: VC0382478
InChI: InChI=1S/C22H21N5O3S3/c1-2-30-17(28)12-32-22-26-25-16(27(22)13-7-4-3-5-8-13)11-31-21-23-19(29)18-14-9-6-10-15(14)33-20(18)24-21/h3-5,7-8H,2,6,9-12H2,1H3,(H,23,24,29)
SMILES: CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3
Molecular Formula: C22H21N5O3S3
Molecular Weight: 499.6g/mol

Ethyl 2-[[5-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate

CAS No.: 308298-13-7

Main Products

VCID: VC0382478

Molecular Formula: C22H21N5O3S3

Molecular Weight: 499.6g/mol

Ethyl 2-[[5-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate - 308298-13-7

CAS No. 308298-13-7
Product Name Ethyl 2-[[5-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Molecular Formula C22H21N5O3S3
Molecular Weight 499.6g/mol
IUPAC Name ethyl 2-[[5-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Standard InChI InChI=1S/C22H21N5O3S3/c1-2-30-17(28)12-32-22-26-25-16(27(22)13-7-4-3-5-8-13)11-31-21-23-19(29)18-14-9-6-10-15(14)33-20(18)24-21/h3-5,7-8H,2,6,9-12H2,1H3,(H,23,24,29)
Standard InChIKey IBRXQBASBACWHY-UHFFFAOYSA-N
SMILES CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3
Canonical SMILES CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3
PubChem Compound 1584828
Last Modified Nov 11 2021
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